Cas no 1249106-96-4 (5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde)

• Product Name: 5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde
• CAS No: 1249106-96-4
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5954547
• PubChem ID: 62120002
• Update Time: 2025-05-19

5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• CID 62120002
• 2-Furancarboxaldehyde, 5-(tetrahydro-1,4-thiazepin-4(5H)-yl)-
• AKOS011400066
• 1249106-96-4
• EN300-725341
• 5-(1,4-thiazepan-4-yl)furan-2-carbaldehyde
• 5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde

• Inchi： 1S/C10H13NO2S/c12-8-9-2-3-10(13-9)11-4-1-6-14-7-5-11/h2-3,8H,1,4-7H2
• InChI Key： QGTVPHGUKYNOED-UHFFFAOYSA-N
• SMILES： O1C(N2CCCSCC2)=CC=C1C=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 396.9±42.0 °C(Predicted)
• pka: 1.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde

Introduction to 5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde (CAS No. 1249106-96-4)

5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde, identified by its CAS number 1249106-96-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde derivative combines the structural features of tetrahydro-1,4-thiazepine and furan, presenting a unique scaffold that has garnered attention for its potential biological activities. The compound's molecular structure, characterized by a fused thiazepine ring and a furan moiety, suggests a rich chemical space for interaction with biological targets.

The< strong>tetrahydro-1,4-thiazepine core is a well-known pharmacophore in drug discovery, exhibiting a wide range of biological activities including antipsychotic, anticonvulsant, and anti-inflammatory properties. The integration of this scaffold with the< strong>furancarboxaldehyde functional group introduces additional reactivity and potential for further derivatization, making it a versatile building block for the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate central nervous system (CNS) function. The< strong>tetrahydro-1,4-thiazepine scaffold has been extensively studied for its ability to interact with various neurotransmitter receptors and ion channels. The addition of the furan ring in< strong>5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde introduces new possibilities for fine-tuning these interactions, potentially leading to the discovery of more effective and selective CNS drugs.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new therapeutic agents. The< strong>furancarboxaldehyde group is a versatile handle for further chemical modification, allowing chemists to explore a wide range of derivatives with tailored biological activities. This flexibility makes< strong>5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde an attractive candidate for medicinal chemists seeking to develop novel treatments for neurological disorders.

The synthesis of< strong>5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde involves multi-step organic transformations that highlight the compound's synthetic complexity. The construction of the tetrahydro-1,4-thiazepine ring typically requires cyclocondensation reactions between appropriate precursors, while the introduction of the furan moiety can be achieved through functional group transformations such as formylation or oxidation. These synthetic strategies underscore the compound's structural sophistication and the expertise required to produce it in high yield and purity.

The pharmacological evaluation of< strong>5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde has revealed several promising properties. Preclinical studies have demonstrated its ability to interact with serotonin receptors, suggesting potential applications in the treatment of depression and anxiety disorders. Additionally, the compound has shown inhibitory activity against certain enzymes involved in neurodegenerative diseases, making it a candidate for further investigation as a disease-modifying therapy.

The development of new drugs is often hampered by issues related to drug delivery and bioavailability. However, the structural features of< strong>5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde offer opportunities to address these challenges. The presence of both polar and non-polar regions in its molecule suggests that it may be amenable to formulation as an oral drug or an injectable agent. Furthermore, its heterocyclic nature may enhance its ability to cross the blood-brain barrier, improving its therapeutic efficacy.

In conclusion,< strong>5-(Tetrahydro-1,4-thiazepin-4(5H)-yl)-2-furancarboxaldehyde (CAS No. 1249106-96-4) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of neurological disorders continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new treatments.